Cas no 1803598-51-7 (4-(2,4-Dimethoxyphenyl)methyl-7-oxa-4-azaspiro2.5octane)

• Product Name: 4-(2,4-Dimethoxyphenyl)methyl-7-oxa-4-azaspiro2.5octane
• CAS No: 1803598-51-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD28348047
• CID: 4617224
• PubChem ID: 112756381
• Update Time: 2025-05-19

4-(2,4-Dimethoxyphenyl)methyl-7-oxa-4-azaspiro2.5octane Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-4-azaspiro[2.5]octane, 4-[(2,4-dimethoxyphenyl)methyl]-
• 4-[(2,4-Dimethoxyphenyl)methyl]-7-oxa-4-azaspiro[2.5]octane
• 4-(2,4-Dimethoxyphenyl)methyl-7-oxa-4-azaspiro2.5octane

• MDL： MFCD28348047
• Inchi： 1S/C15H21NO3/c1-17-13-4-3-12(14(9-13)18-2)10-16-7-8-19-11-15(16)5-6-15/h3-4,9H,5-8,10-11H2,1-2H3
• InChI Key： MWWBGQQYTOEGQW-UHFFFAOYSA-N
• SMILES： C1C2(COCCN2CC2=CC=C(OC)C=C2OC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(2,4-Dimethoxyphenyl)methyl-7-oxa-4-azaspiro2.5octane

Comprehensive Overview of 4-(2,4-Dimethoxyphenyl)methyl-7-oxa-4-azaspiro2.5octane (CAS No. 1803598-51-7)

The compound 4-(2,4-Dimethoxyphenyl)methyl-7-oxa-4-azaspiro2.5octane (CAS No. 1803598-51-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic core and dimethoxyphenyl substituent make it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 4-(2,4-Dimethoxyphenyl)methyl-7-oxa-4-azaspiro2.5octane has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's molecular architecture offers a balance of rigidity and flexibility, which is crucial for optimizing binding affinity and selectivity in drug development. Its CAS No. 1803598-51-7 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key features of 4-(2,4-Dimethoxyphenyl)methyl-7-oxa-4-azaspiro2.5octane is its oxygen-containing spirocycle, which enhances its solubility and metabolic stability. These properties are critical for pharmacokinetic optimization, a hot topic in modern drug discovery. Additionally, the dimethoxyphenyl group contributes to its electronic properties, making it a versatile building block for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1803598-51-7 involves multi-step organic reactions, often leveraging catalyzed cross-coupling and cyclization strategies. Researchers are exploring greener synthetic routes to align with the growing emphasis on sustainable chemistry. This aligns with broader industry trends, where eco-friendly synthesis and atom economy are prioritized to reduce environmental impact.

Beyond pharmaceuticals, 4-(2,4-Dimethoxyphenyl)methyl-7-oxa-4-azaspiro2.5octane has potential applications in agrochemicals and functional materials. Its spirocyclic framework could be tailored for pesticide development or organic electronics, addressing current challenges in crop protection and energy-efficient technologies. These interdisciplinary applications highlight its versatility and appeal to diverse research communities.

In conclusion, 4-(2,4-Dimethoxyphenyl)methyl-7-oxa-4-azaspiro2.5octane (CAS No. 1803598-51-7) represents a compelling area of study due to its structural novelty and multifunctional potential. As research progresses, this compound may unlock new opportunities in drug discovery, material science, and beyond, solidifying its place in the forefront of chemical innovation.